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Compound of Interest

Compound Name: 5-Hydroxyisatin

Cat. No.: B038543 Get Quote

5-Hydroxyisatin: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

biological activities of 5-hydroxyisatin. It includes detailed experimental protocols for its

synthesis, characterization, and evaluation of its biological effects, along with visualizations of

key signaling pathways and experimental workflows.

Chemical Structure and Identification
5-Hydroxyisatin, also known as 5-hydroxy-1H-indole-2,3-dione, is a derivative of isatin, a

bicyclic organic compound. The core structure consists of a fused benzene and pyrrole ring

system, with a hydroxyl group substituted at the 5th position of the benzene ring and two

ketone groups at the 2nd and 3rd positions of the pyrrolidone ring.

Table 1: Chemical Identifiers for 5-Hydroxyisatin
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Identifier Value Citation

IUPAC Name 5-hydroxy-1H-indole-2,3-dione [1]

CAS Number 116569-09-6 [1]

Molecular Formula C₈H₅NO₃ [1]

SMILES
C1=CC2=C(C=C1O)C(=O)C(=

O)N2
[1]

InChIKey
SZEUAVRUUFUMIU-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physicochemical properties of 5-hydroxyisatin are crucial for its handling, formulation,

and biological activity.

Table 2: Physicochemical Properties of 5-Hydroxyisatin

Property Value Citation

Molecular Weight 163.13 g/mol [1]

Melting Point 193-195 °C (decomposes) [2]

pKa Data not available

Solubility

DMF: 3 mg/mL, DMSO: 5

mg/mL, Ethanol: insoluble,

PBS (pH 7.2): insoluble

[3]

Appearance Solid [3]

Storage Temperature -20°C [3]

Synthesis and Purification
Synthesis of 5-Hydroxyisatin
This protocol is adapted from the general synthesis of 5-substituted indole-2,3-diones.[4][5]
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Experimental Protocol: Synthesis of 5-Hydroxyisatin

Step 1: Synthesis of N-(4-hydroxyphenyl)-2-hydroxyimino-acetamide.

Dissolve chloral hydrate (0.15 mol) in water (400 mL).

Add anhydrous sodium sulfate (113.6 g), a solution of 4-aminophenol (0.1 mol) in water

(100 mL), and concentrated hydrochloric acid (0.3 mol) dropwise.

Add a solution of hydroxylamine hydrochloride (0.22 mol) in water.

Heat the mixture to 100°C and maintain for 1-2 hours.

Cool the reaction mixture, and collect the precipitate by filtration.

Wash the residue with cold water and dry to obtain N-(4-hydroxyphenyl)-2-hydroxyimino-

acetamide.

Step 2: Cyclization to 5-Hydroxyisatin.

Preheat concentrated sulfuric acid (10V/W of the intermediate from Step 1) to 50°C.

Slowly add N-(4-hydroxyphenyl)-2-hydroxyimino-acetamide (0.1 mol) in batches with

vigorous stirring, maintaining the temperature between 65-75°C for 1 hour.

Heat the mixture to 80°C for 15 minutes.

Cool the solution to room temperature and pour it into crushed ice with strong stirring.

Filter the resulting precipitate and wash the cake with cold water to furnish the crude 5-
hydroxyisatin.
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Synthesis of 5-Hydroxyisatin

4-Aminophenol N-(4-hydroxyphenyl)-2-
hydroxyimino-acetamide

Chloral hydrate,
Hydroxylamine HCl Crude 5-Hydroxyisatin

Conc. H2SO4,
Heat

Purification of 5-Hydroxyisatin

Crude Product DissolutionMin. hot ethanol Hot FiltrationRemove insolubles Crystallization

Add hot water,
Cool slowly IsolationVacuum filtration DryingRemove solvent Pure 5-Hydroxyisatin
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DPPH Antioxidant Assay Workflow

Prepare DPPH solution

Prepare test compound dilutions

Mix in 96-well plate

Incubate in dark (30 min)

Measure absorbance at 517 nm

Calculate % scavenging

 

MTT Cytotoxicity Assay Workflow

Seed cancer cells

Treat with 5-hydroxyisatin

Incubate

Add MTT solution

Incubate (formazan formation)

Solubilize formazan

Measure absorbance at 570 nm

Calculate cell viability and IC50
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MAO-A Inhibition Assay Workflow

Prepare reagents

Pre-incubate enzyme and inhibitor

Initiate reaction with substrate

Monitor product formation

Calculate inhibition and IC50
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Postulated Inhibition of Ras/MAPK Pathway by 5-Hydroxyisatin Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyisatin
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2447182.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2447182.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB72455151_EN.htm
https://www.researchgate.net/publication/315563061_Synthesis_of_5-Substituted_Indole-23-dione/fulltext/58d44fc0aca2727e5e9ae908/Synthesis-of-5-Substituted-Indole-2-3-dione.pdf
https://www.researchgate.net/publication/315563061_Synthesis_of_5-Substituted_Indole-23-dione
https://www.benchchem.com/product/b038543#5-hydroxyisatin-chemical-structure-and-properties
https://www.benchchem.com/product/b038543#5-hydroxyisatin-chemical-structure-and-properties
https://www.benchchem.com/product/b038543#5-hydroxyisatin-chemical-structure-and-properties
https://www.benchchem.com/product/b038543#5-hydroxyisatin-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b038543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

